Cas no 2229195-56-4 (1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229195-56-4
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 6399525
• PubChem ID: 165763804
• Update Time: 2025-08-02

1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1768822
• 2229195-56-4

• Inchi： 1S/C13H10N2O/c14-8-13(6-10(16)7-13)12-5-9-3-1-2-4-11(9)15-12/h1-5,15H,6-7H2
• InChI Key： COFMRVJCYVTXNO-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2=CC3C=CC=CC=3N2)C1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile

1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No: 2229195-56-4)

Introduction to 1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile

1-(1H-indol-2-yl)-3-oxocyclobutane-1-carbonitrile, a compound with the CAS registry number 2229195-56-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as INDOL-CB-CN, is characterized by its unique structure, which combines an indole ring with a cyclobutane moiety and a nitrile group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Structural Features and Synthesis

The molecular structure of INDOL-CB-CN is notable for its compactness and functional diversity. The indole ring, a heterocyclic aromatic system, contributes to the compound's stability and potential bioactivity. The cyclobutane ring, on the other hand, introduces strain into the molecule, which can enhance reactivity under certain conditions. The nitrile group further adds versatility to the compound, enabling it to participate in various chemical transformations.

The synthesis of INDOL-CB-CN typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic chemistry have allowed for more efficient and selective methods to construct this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cyclization and cross-coupling reactions.

Biological Activity and Applications

One of the most compelling aspects of INDOL-CB-CN is its potential biological activity. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory properties, making it a candidate for therapeutic interventions in conditions such as arthritis and other inflammatory disorders. Additionally, preliminary data suggest that INDOL-CB-CN may possess anti-tumor activity, particularly in targeting specific signaling pathways involved in cancer progression.

In terms of pharmacokinetics, the compound has shown moderate solubility in physiological conditions, which is crucial for its bioavailability. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance its efficacy as a drug candidate.

Recent Research Findings

The scientific community has made remarkable progress in understanding the properties of INDOL-CB-CN over the past few years. A study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to inhibit key enzymes involved in inflammation, thereby reducing oxidative stress in cellular models. Another study conducted at the University of California demonstrated that INDOL-CB-CN can modulate signaling pathways such as NF-kB and MAPK, which are critical in inflammatory responses.

Furthermore, recent computational studies using molecular docking techniques have provided insights into how INDOL-CB-CN interacts with target proteins at the molecular level. These findings are instrumental in guiding further optimization efforts aimed at improving the compound's therapeutic potential.

Safety and Toxicological Considerations

As with any potential drug candidate, understanding the safety profile of INDOL-CB-CN is paramount. Preliminary toxicological studies indicate that the compound exhibits low acute toxicity at therapeutic doses. However, long-term toxicity studies are still underway to assess its safety profile comprehensively.

Research into the metabolism of INDOL-CB-CN has revealed that it undergoes phase I and phase II biotransformations in liver microsomes, suggesting that it may have acceptable metabolic stability for oral administration.

Future Directions and Conclusion

The journey of INDOL-CB-CN (CAS No: 2229195-56-4) from a synthetic curiosity to a promising therapeutic agent underscores the importance of interdisciplinary research in drug discovery. With its unique structure and diverse functional groups, this compound continues to be a focal point for scientists across multiple disciplines.

Future research directions include exploring novel synthetic routes to improve scalability, conducting large-scale preclinical studies to validate its efficacy and safety, and investigating additional biological targets that could benefit from INDOL-CB-CN's unique properties.

In conclusion, INDOL-CB-CN (CAS No: 2229195-56-4) represents a compelling example of how innovative chemistry can pave the way for groundbreaking medical advancements.